Cas no 134175-91-0 (Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI))

• Product Name: Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
• CAS No: 134175-91-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 900016
• Update Time: 2026-04-29

Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
• Oxiranemethanol,α,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
• cis-4,5-epoxy-2,6-dimethyl-3-heptanol
• trans-4,5-epoxy-2,6-dimethyl-3-heptanol

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2

Experimental Properties

• PSA: 32.76000
• LogP: 1.42670